2-(2,4-dichlorophenoxy)-N-(1-ethyl-4-piperidinyl)butanamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(1-ethylpiperidin-4-yl)butanamide
• InChI: InChI=1S/C17H24Cl2N2O2/c1-3-15(23-16-6-5-12(18)11-14(16)19)17(22)20-13-7-9-21(4-2)10-8-13/h5-6,11,13,15H,3-4,7-10H2,1-2H3,(H,20,22)
• InChI Key: GJFQGXKRVIUJSM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1CCN(CC1)CC)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H24Cl2N2O2
• Molecular Weight: 359.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(1-ethyl-4-piperidinyl)butanamide is a chemical compound that belongs to the class of herbicides known as aryloxyphenoxypropionates. It is commonly referred to as ethofumesate and is widely used in agriculture to control weeds in various crops. Ethofumesate is a selective herbicide that inhibits the growth of broadleaf weeds without affecting the growth of grasses.

Mechanism of Action

Ethofumesate inhibits the growth of broadleaf weeds by disrupting the biosynthesis of fatty acids in the plant. It specifically targets the enzyme acetyl-CoA carboxylase (ACC), which is involved in the synthesis of fatty acids. By inhibiting ACC, ethofumesate prevents the synthesis of fatty acids, which are essential for the growth and development of the plant.
Biochemical and Physiological Effects
Ethofumesate has been shown to have minimal effects on non-target organisms, including humans and animals. However, it can be toxic to fish and aquatic invertebrates if it enters water bodies. Ethofumesate is rapidly metabolized in plants and does not accumulate in the soil, making it an environmentally friendly herbicide.

Advantages and Limitations for Lab Experiments

Ethofumesate has several advantages for lab experiments. It is a selective herbicide, which means that it can be used to study the effects of broadleaf weed control on crop growth. It is also readily available and relatively inexpensive. However, there are some limitations to using ethofumesate in lab experiments. It can be difficult to obtain pure samples of ethofumesate, and its effects on non-target organisms must be carefully considered.

Future Directions

There are several future directions for research on ethofumesate. One area of research is the development of new formulations of ethofumesate that are more effective and environmentally friendly. Another area of research is the study of the effects of ethofumesate on soil microorganisms and the soil ecosystem. Additionally, the use of ethofumesate in combination with other herbicides to control weeds and reduce the risk of herbicide resistance is an area of active research.

Synthesis Methods

The synthesis of ethofumesate involves the reaction of 2,4-dichlorophenol with ethyl chloroacetate to form 2,4-dichlorophenoxyethyl acetate. This intermediate is then reacted with N-(1-ethyl-4-piperidinyl)butanamide to form ethofumesate. The overall synthesis of ethofumesate is shown below:

Scientific Research Applications

Ethofumesate has been extensively studied for its herbicidal properties and its effects on plant growth. It has been shown to be effective in controlling several broadleaf weeds, including chickweed, shepherd's purse, and field pennycress. Ethofumesate is widely used in the cultivation of sugar beets, potatoes, and other crops.